2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide
Description
2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of indazole-based synthetic cannabinoids, which have been shown to have a high affinity for the CB1 and CB2 receptors in the brain.
Scientific Research Applications
Medicinal Chemistry and Pharmacology
- Structure-Activity Relationships : Investigations into various 6,5-heterocycles, including derivatives of 2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide, have been conducted to improve metabolic stability in the context of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors. These compounds are potent and efficacious in vitro and in vivo, underscoring their importance in developing cancer therapies (Stec et al., 2011).
- Anticancer Screening : New imidazothiadiazole analogs, synthesized through heterocyclization, showed significant cytotoxic activities against various cancer cell lines. This highlights the potential therapeutic applications of compounds structurally related to 2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide in oncology (Abu-Melha, 2021).
Chemical Synthesis and Characterization
- Chemoselective Acetylation : The compound has been used as a precursor in chemoselective monoacetylation processes, demonstrating its utility in synthesizing intermediates for antimalarial drugs. This application showcases the compound's role in facilitating selective chemical reactions (Magadum & Yadav, 2018).
- Crystal Structure Analysis : Studies on the crystal structure of related thiophene derivatives have provided insights into their biological activities and applications in material science and pharmaceuticals. Such research underscores the significance of understanding the structural properties of compounds like 2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide (Nagaraju et al., 2018).
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(1-thiophen-2-ylcyclopentyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNOS/c18-14-7-5-13(6-8-14)12-16(20)19-17(9-1-2-10-17)15-4-3-11-21-15/h3-8,11H,1-2,9-10,12H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAYIRLRTTRLNPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)NC(=O)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-6-nitrobenzo[d]oxazole](/img/structure/B2665520.png)
![N-methyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B2665521.png)
![1-Adamantyl[3-amino-6-pyridin-4-yl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]methanone](/img/structure/B2665527.png)
![N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide](/img/structure/B2665533.png)
![Tert-butyl 5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-b]azepine-2-carboxylate](/img/structure/B2665541.png)
